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Compound of Interest

Compound Name: Tyrosyl-alanyl-glycine

Cat. No.: B1353689

An In-Depth Technical Guide to the Structure of Tyrosyl-alanyl-glycine (Tyr-Ala-Gly)

Introduction

Tyrosyl-alanyl-glycine, commonly abbreviated as Tyr-Ala-Gly or YAG, is a tripeptide
composed of three amino acid residues linked sequentially by peptide bonds. As an
oligopeptide, its structure is fundamental to its chemical properties and biological function,
which are of significant interest in various research domains, including biochemistry and
pharmacology. This guide provides a detailed examination of the molecular architecture of Tyr-
Ala-Gly, beginning with its constituent amino acids and culminating in the complete tripeptide
structure.

Part 1: The Building Blocks: Constituent Amino
Acids

All amino acids share a common backbone structure: a central alpha-carbon (Ca) bonded to an
amino group (-NHz), a carboxyl group (-COOH), a hydrogen atom (-H), and a variable side
chain known as the R-group.[1][2] It is the unique R-group that defines the identity and specific
properties of each amino acid.

L-Tyrosine (Tyr, Y)

Tyrosine is an a-amino acid featuring a large, aromatic side chain. Its chemical name is (2S)-2-
amino-3-(4-hydroxyphenyl)propanoic acid.[3] The key structural feature is a phenol group (a
hydroxyl group attached to a benzene ring), which makes it a polar amino acid.[4][5] This
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phenolic hydroxyl group is ionizable and can participate in hydrogen bonding, significantly
influencing the peptide’'s solubility and interactions with other molecules.[4]

e Molecular Formula: CoH11NO3[4][5][6]

¢ Side Chain: -CH2-CeH4-OH

L-Alanine (Ala, A)

Alanine is one of the simplest a-amino acids, with a methyl group (-CHs) as its side chain.[1][7]
[8] Its chemical name is (2S)-2-aminopropanoic acid.[9] The small, non-polar, and aliphatic
nature of its side chain makes Alanine hydrophobic.[8] In a peptide chain, it contributes to the
hydrophobic interactions that drive protein folding.[8]

e Molecular Formula: CsH7NO2[1][8]

¢ Side Chain: -CHs

Glycine (Gly, G)

Glycine is the simplest of all proteinogenic amino acids, with a single hydrogen atom as its side
chain.[2][10][11] Its chemical name is aminoethanoic acid.[12] This minimal side chain makes
Glycine achiral, meaning it has no stereoisomers (L- or D- forms).[12] Its small size provides a
high degree of conformational flexibility to the polypeptide chain, allowing for tighter turns and
more compact structures.[2]

¢ Molecular Formula: C2HsNO2[2][10][11]

e Side Chain: -H

Part 2: Assembly of the Tripeptide: Peptide Bond
Formation

Peptides are formed through a dehydration synthesis or condensation reaction, where the
carboxyl group of one amino acid covalently links to the amino group of another.[13][14] This
process involves the removal of a water molecule (H20) and results in the formation of a rigid,
planar amide linkage known as a peptide bond (-CO-NH-).[13][14][15]
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The synthesis of Tyrosyl-alanyl-glycine proceeds in two steps:

e Tyrosine + Alanine — Tyrosyl-alanine + H20: The carboxyl group (-COOH) of Tyrosine reacts
with the amino group (-NH2) of Alanine.

o Tyrosyl-alanine + Glycine - Tyrosyl-alanyl-glycine + H2O: The carboxyl group of the newly
formed dipeptide's C-terminal Alanine reacts with the amino group of Glycine.

By convention, peptide structures are written with the N-terminus (the amino acid with the free
amino group) on the left and the C-terminus (the amino acid with the free carboxyl group) on
the right.[16] Therefore, in Tyr-Ala-Gly, Tyrosine is the N-terminal residue and Glycine is the C-
terminal residue.
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Caption: Workflow of Tyr-Ala-Gly synthesis via sequential peptide bond formation.
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Part 3: The Final Structure: Tyrosyl-alanyl-glycine

The final structure of Tyr-Ala-Gly consists of a repeating backbone of (N-Ca-C) atoms from
which the respective side chains of Tyrosine, Alanine, and Glycine project.

Key Structural Features:

e N-Terminus: The free amino group (-NHs* at physiological pH) on the Tyrosine residue.
e C-Terminus: The free carboxyl group (-COO™ at physiological pH) on the Glycine residue.

» Peptide Bonds: Two amide linkages that connect the amino acid residues. Due to resonance,
these bonds have partial double-bond character, making them planar and restricting rotation,
which is a critical factor in the overall conformation of peptides and proteins.

o Side Chains (R-groups): The phenolic group of Tyrosine, the methyl group of Alanine, and
the hydrogen of Glycine. These groups dictate the peptide's overall properties, such as
polarity, charge, and size.

Peptide Backbone

HsN*- —» CoH ——» C=0 ——DeideBond iy p g —» c=0 —DeptideBondy Ny —p CoH: — -COO-

(" side Chain ('side Chain
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Click to download full resolution via product page

Caption: Schematic diagram of the Tyrosyl-alanyl-glycine (Tyr-Ala-Gly) structure.

Physicochemical Properties

The properties of the tripeptide are a composite of its constituent amino acids and its overall
structure.
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Property Value Source
Molecular Formula C14H19N30s5 [17][18]
Molecular Weight 309.32 g/mol [17][18]

2-[[2-[[(2S)-2-amino-3-(4-
IUPAC Name hydroxyphenyl)propanoyllamin  [19]
o]propanoyllamino]acetic acid

Formal Charge 0 (at physiological pH ~7.4)

Classification Oligopeptide

Note: The IUPAC name assumes the L-stereoisomer for both Tyrosine and Alanine, which is
the most common biological form.

Part 4: Stereochemistry and Conformational
Flexibility

Stereochemistry is a critical aspect of peptide structure and function.

e Tyrosine and Alanine: Both possess a chiral alpha-carbon. In biological systems, the L-
configuration is almost exclusively found. The specific three-dimensional arrangement of
atoms around these chiral centers is crucial for molecular recognition, such as binding to
receptors or enzyme active sites.

e Glycine: As an achiral amino acid, it lacks a stereocenter.[12] Its presence in a peptide chain
introduces points of high rotational freedom around the phi (¢) and psi () dihedral angles of
the peptide backbone. This flexibility can be essential for the peptide to adopt the specific
conformation required for its biological activity.

Conclusion

The structure of Tyrosyl-alanyl-glycine is a precisely defined molecular entity determined by
the sequence of its constituent amino acids—Tyrosine, Alanine, and Glycine—and the nature of
the peptide bonds that link them. The N-terminal Tyrosine provides a polar aromatic side chain,
the central Alanine adds a small hydrophobic character, and the C-terminal Glycine imparts
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significant conformational flexibility. This combination of properties, encoded in its primary
structure, dictates the peptide's higher-order conformation and its ultimate function in a
biological context. Understanding this fundamental structure is the first step for researchers and
scientists in the field of drug development and biochemical analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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